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Compound of Interest
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Cat. No.: B10811478 Get Quote

Dam (DNA adenine methyltransferase) Inhibitors
Dam methyltransferase is a bacterial enzyme crucial for DNA methylation, playing a role in

virulence and cell viability.[1] As such, it is a target for the development of novel antibiotics.

Research has led to the discovery of several classes of small-molecule inhibitors of bacterial

DNA adenine methyltransferases.[1]

A high-throughput fluorescence-based assay was used to screen a chemical library, which

resulted in the identification of five major structural classes of inhibitors:

Cyclopentaquinolines

Phenyl vinyl furans

Pyrimidine-diones

Thiazolidine-4-ones

Phenyl-pyrroles[1]

These inhibitors have been shown to interfere with DNA or cofactor binding and have

demonstrated efficacy in cell-based assays.[1] However, none of these compounds are referred

to as "DAM-IN-1".
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The Dam1 complex is an essential component of the kinetochore in yeast, which is responsible

for the proper segregation of chromosomes during cell division.[2][3][4] The complex forms a

ring around microtubules and is crucial for the connection between the kinetochore and the

mitotic spindle.[5][6][7][8] Due to its essential role, the Dam1 complex is a potential target for

antifungal drugs.[2]

Computational methods, such as virtual screening and molecular docking, have been

employed to identify potential inhibitors of the Ask1 subunit of the Dam1 complex in Candida

albicans.[2] This in-silico approach has led to the identification of "hit" compounds that could

serve as a starting point for the development of novel antifungal agents.[2] Nevertheless, the

designation "DAM-IN-1" is not used for any of these potential inhibitors in the published

research.

Conclusion
Based on a comprehensive search of publicly available scientific data, the compound "DAM-IN-
1" does not appear to be a recognized name for a small molecule inhibitor or any other

chemical entity. It is possible that "DAM-IN-1" is an internal code name for a compound that

has not yet been disclosed in scientific literature, a very recent discovery not yet indexed, or a

misnomer.

Without any specific information on the discovery, synthesis, biological activity, or mechanism

of action of a compound named "DAM-IN-1," it is not possible to provide the requested in-depth

technical guide, including data tables, experimental protocols, and visualizations.

It is recommended to verify the name and any associated target or publication details for the

compound of interest to enable a more targeted and successful search.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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